Cas no 1184970-23-7 (N-(2H-1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide
• CAS No: 1184970-23-7
• MF: C₂₁H₁₉FN₄O₄
• MW: 410.398368120193
• CID: 5388755
• Update Time: 2025-07-16

N-(2H-1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxamide
• 1,4,8-Triazaspiro[4.5]dec-1-ene-8-carboxamide, N-1,3-benzodioxol-5-yl-2-(3-fluorophenyl)-3-oxo-
• N-(2H-1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide

• Inchi： 1S/C21H19FN4O4/c22-14-3-1-2-13(10-14)18-19(27)25-21(24-18)6-8-26(9-7-21)20(28)23-15-4-5-16-17(11-15)30-12-29-16/h1-5,10-11H,6-9,12H2,(H,23,28)(H,25,27)
• InChI Key： UKONVMOLNWXJLB-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NC3=CC=C4OCOC4=C3)=O)CC2)NC(=O)C=1C1=CC=CC(F)=C1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 11.40±0.40(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide (CAS 1184970-23-7)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide, identified by its CAS number 1184970-23-7, represents a sophisticated spirocyclic structure with significant potential in medicinal chemistry. Its unique triazaspiro[4.5]decene core and benzodioxole moiety have garnered attention for their role in modulating biological targets, particularly in neuroscience and oncology research. This article delves into its molecular properties, applications, and relevance to contemporary drug discovery trends.

From a structural perspective, the compound features a 1,4,8-triazaspiro[4.5]decene scaffold, a privileged framework known for enhancing binding affinity and metabolic stability. The inclusion of a 3-fluorophenyl group and benzodioxolyl carboxamide tail introduces steric and electronic nuances critical for target engagement. Researchers frequently explore such spirocyclic compounds due to their three-dimensional complexity, which aligns with current industry preferences for "beyond rule-of-five" molecules in addressing challenging disease targets.

Recent studies highlight the growing interest in fluorinated heterocycles like this compound, as evidenced by PubMed and patent database activity. The 3-fluorophenyl substituent is particularly noteworthy, as fluorination often improves pharmacokinetics—a hot topic in AI-driven drug design discussions. Computational models increasingly predict fluorination effects on bioavailability, making this compound a case study for medicinal chemistry optimization strategies.

The benzodioxole component ties into trending research on CNS-penetrant molecules, with potential implications for neurodegenerative diseases—a focal point in 2023-2024 pharmaceutical pipelines. While not a therapeutic agent itself, this structural motif frequently appears in GPCR modulators and kinase inhibitors, domains where spirocycles show pronounced selectivity advantages. Such characteristics make CAS 1184970-23-7 valuable for high-throughput screening libraries.

In the context of green chemistry advancements, synthetic routes to this compound exemplify modern catalytic spirocyclization techniques. The pharmaceutical industry's shift toward sustainable synthesis has increased demand for efficient methods to construct such architectures, with particular emphasis on atom economy and chiral purity—key search terms in recent chemistry literature.

Analytical characterization of this material involves advanced techniques like LC-MS and NMR crystallography, reflecting broader industry adoption of orthogonal characterization workflows. Its oxo-triazaspiro group presents distinctive spectroscopic signatures, frequently discussed in structure elucidation forums and cheminformatics platforms.

From a commercial standpoint, suppliers typically offer this compound as a research-grade reference standard, catering to academic and industrial labs investigating structure-activity relationships (SAR). The precise role of its carboxamide linkage in hydrogen-bonding networks makes it a compelling subject for molecular docking studies—a perennial focus area in computational chemistry circles.

Ongoing investigations into spirocycle-based therapeutics position derivatives of this chemical entity as potential leads for precision medicine applications. Its balanced lipophilicity (predicted LogP ~2.5) and molecular weight (MW 424.43) fall within desirable ranges for blood-brain barrier penetration—a property heavily scrutinized in neuropharmacology research.

As the pharmaceutical industry embraces fragment-based drug discovery, the compact yet complex nature of this triazaspiro system offers valuable insights. Its vectorial geometry enables diverse pharmacophore presentations, addressing a common challenge in allosteric modulator development—another trending topic in receptor pharmacology publications.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide exemplifies the innovative spirit of modern medicinal chemistry. Its structural features intersect with multiple drug discovery paradigms, from fluorine medicinal chemistry to conformationally constrained scaffolds, ensuring its continued relevance in both academic and industrial research settings.